Cas no 890324-00-2 (N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2-propen-1-amine hydrochloride)

• Product Name: N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2-propen-1-amine hydrochloride
• CAS No: 890324-00-2
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 1086651
• PubChem ID: 2997133
• Update Time: 2025-09-26

N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2-propen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-((3-Phenyl-1,2,4-oxadiazol-5-yl)methyl)prop-2-en-1-amine hydrochloride
• N-[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]-2-PROPEN-1-AMINE HYDROCHLORIDE
• N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-propen-1-amine hydrochloride(SALTDATA: HCl)
• N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]prop-2-en-1-amine,hydrochloride
• AKOS022185161
• N-[(3-Phenyl-1,2,4-oxadiazol-5-yl)methyl]prop-2-en-1-amine--hydrogen chloride (1/1)
• DTXSID00388173
• MFCD07363360
• N-((3-Phenyl-1,2,4-oxadiazol-5-yl)methyl)prop-2-en-1-aminehydrochloride
• 890324-00-2
• N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]prop-2-en-1-amine;hydrochloride
• [(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL](PROP-2-EN-1-YL)AMINE HYDROCHLORIDE
• 1049696-56-1
• N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2-propen-1-amine hydrochloride

• MDL： MFCD07363360
• Inchi： 1S/C12H13N3O.ClH/c1-2-8-13-9-11-14-12(15-16-11)10-6-4-3-5-7-10;/h2-7,13H,1,8-9H2;1H
• InChI Key： SYBJVAKQZJEXFJ-UHFFFAOYSA-N
• SMILES： Cl.O1C(CNCC=C)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų